Cas no 23066-89-9 (Docosanoic acid,8,9,13-trihydroxy-)

• Product Name: Docosanoic acid,8,9,13-trihydroxy-
• CAS No: 23066-89-9
• MF: C₂₂H₄₄O₅
• MW: 388.581768035889
• CID: 280594
• PubChem ID: 99112
• Update Time: 2025-04-19

Docosanoic acid,8,9,13-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Docosanoic acid,8,9,13-trihydroxy-
• 8,9,13-trihydroxydocosanoic acid
• 8,9,13-Thda
• 8,9,13-Trihydroxydocosansaeure
• 8,9,13-Trihydroxy-docosansaeure
• AC1L40NW
• AC1Q5W53
• AG-E-66938
• AR-1H4171
• CTK4F0813
• NSC179482
• NSC-179482
• DTXSID20945742
• 8,9,13-trihy-droxydocosanoic acid
• SCHEMBL7873060
• Docasanoic acid, 8,9,13-trihydroxy-
• 23066-89-9
• NSC 179482

• Inchi： 1S/C22H44O5/c1-2-3-4-5-6-7-10-14-19(23)15-13-17-21(25)20(24)16-11-8-9-12-18-22(26)27/h19-21,23-25H,2-18H2,1H3,(H,26,27)
• InChI Key： JHAAEJPYWGVVFN-UHFFFAOYSA-N
• SMILES： OC(C(CCCCCCC(=O)O)O)CCCC(CCCCCCCCC)O

Computed Properties

• Exact Mass: 388.31902
• Monoisotopic Mass: 388.31887450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 20
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids